![molecular formula C11H9F3N4 B6437899 N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine CAS No. 2549064-38-0](/img/structure/B6437899.png)
N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine
Overview
Description
“N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine” is a pyrimidinamine derivative . Pyrimidinamine derivatives are considered promising agricultural compounds due to their outstanding activity and their mode of action, which is different from other fungicides .
Synthesis Analysis
A series of pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template according to the bioisosterism . The new compounds showed excellent fungicidal activity .Scientific Research Applications
Chemodivergent Synthesis
This compound plays a crucial role in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines . The reaction conditions for this synthesis are mild and metal-free .
Medicinal Applications
N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, which can be synthesized using this compound, have received great attention due to their varied medicinal applications . They serve as pharmacophores for many molecules with significant biological and therapeutic value .
Fungicidal Activity
Pyrimidinamine derivatives, which can be synthesized using this compound, have shown excellent fungicidal activity . For instance, (S)-5-chloro-6-(difluoromethyl)-2-methyl-N-(1-((5-(trifluoromethyl)pyridin-2-yl)oxy)propan-2-yl)pyrimidin-4-amine, a derivative of this compound, had the best control effect on corn rust .
Pesticide Resistance Management
Pyrimidinamine derivatives are considered promising agricultural compounds because of their outstanding activity and their mode of action, which is different from other fungicides . This makes them valuable in managing pesticide resistance .
Synthesis of Amides
This compound can be used in the synthesis of amides, which are ubiquitous in organic compounds, polymers, natural products, and pharmaceuticals .
Development of New Agrochemicals
With the increasing evolution of pesticide resistance, pyrimidinamine derivatives synthesized using this compound are considered promising for the development of new agrochemicals .
Mechanism of Action
Target of Action
The primary target of N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine is the serine/threonine protein kinase PLK4 . PLK4 is a master regulator of centriole duplication, which is significant for maintaining genome integrity . Due to the detection of PLK4 overexpression in a variety of cancers, PLK4 has been identified as a candidate anticancer target .
Mode of Action
N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine acts as an inhibitor of PLK4 . It binds to the active site of the enzyme, preventing it from phosphorylating its substrates. This inhibitory activity disrupts the normal function of PLK4, leading to changes in cellular processes such as centriole duplication .
Biochemical Pathways
The inhibition of PLK4 affects the centriole duplication pathway. Centrioles are crucial for cell division, and their duplication is tightly regulated to ensure that each daughter cell receives a correct complement of chromosomes. By inhibiting PLK4, N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine disrupts this process, potentially leading to cell cycle arrest and apoptosis .
Pharmacokinetics
These properties suggest that the compound may have favorable bioavailability and a low risk of drug-drug interactions .
Result of Action
At the cellular level, N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine exhibits excellent antiproliferative activity against cancer cells . By inhibiting PLK4, it disrupts centriole duplication and potentially induces cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .
properties
IUPAC Name |
N-(pyrimidin-2-ylmethyl)-5-(trifluoromethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N4/c12-11(13,14)8-2-3-9(17-6-8)18-7-10-15-4-1-5-16-10/h1-6H,7H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRMZROSIVQLKTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)CNC2=NC=C(C=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(pyrimidin-2-yl)methyl]-5-(trifluoromethyl)pyridin-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine](/img/structure/B6437816.png)
![4-(6-methyl-2-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine](/img/structure/B6437819.png)
![2-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)-4,6-dimethylpyrimidine](/img/structure/B6437826.png)
![2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine](/img/structure/B6437830.png)
![4-(4-methyl-6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine](/img/structure/B6437833.png)
![4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine](/img/structure/B6437851.png)
![4-(6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine](/img/structure/B6437855.png)
![N-ethyl-4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-amine](/img/structure/B6437857.png)
![4-(6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyridazin-3-yl)morpholine](/img/structure/B6437860.png)
![6-methoxy-N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-4-amine](/img/structure/B6437864.png)
![4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-methoxypyrimidine](/img/structure/B6437875.png)
![6-methyl-2-[2-(thiomorpholine-4-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile](/img/structure/B6437886.png)
![1-cyclopropanecarbonyl-4-[2-(trifluoromethyl)pyridin-4-yl]piperazine](/img/structure/B6437892.png)
![N-[(pyrimidin-2-yl)methyl]-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6437906.png)